Cas no 2138398-53-3 (Ethanone, 1-[3-(aminomethyl)tetrahydro-2-furanyl]-)

• Product Name: Ethanone, 1-[3-(aminomethyl)tetrahydro-2-furanyl]-
• CAS No: 2138398-53-3
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5294755
• Update Time: 2025-10-22

Ethanone, 1-[3-(aminomethyl)tetrahydro-2-furanyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-(aminomethyl)tetrahydro-2-furanyl]-

• Inchi： 1S/C7H13NO2/c1-5(9)7-6(4-8)2-3-10-7/h6-7H,2-4,8H2,1H3
• InChI Key： OQRRIWGRJRMTFF-UHFFFAOYSA-N
• SMILES： C(=O)(C1C(CN)CCO1)C

Additional information on Ethanone, 1-[3-(aminomethyl)tetrahydro-2-furanyl]-

Comprehensive Overview of Ethanone, 1-[3-(aminomethyl)tetrahydro-2-furanyl]- (CAS No. 2138398-53-3)

Ethanone, 1-[3-(aminomethyl)tetrahydro-2-furanyl]- (CAS No. 2138398-53-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique furanyl and aminomethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development. The compound's structural features make it a valuable building block for designing novel therapeutics targeting various diseases, including neurological disorders and metabolic conditions.

The growing demand for Ethanone, 1-[3-(aminomethyl)tetrahydro-2-furanyl]- is driven by its versatility in organic synthesis. Its molecular framework allows for efficient modifications, enabling the creation of derivatives with enhanced pharmacological properties. Recent studies have explored its role in developing enzyme inhibitors and receptor modulators, addressing key challenges in modern medicine. As the pharmaceutical industry shifts toward personalized and precision medicine, compounds like Ethanone, 1-[3-(aminomethyl)tetrahydro-2-furanyl]- are becoming indispensable tools for researchers aiming to innovate treatment strategies.

One of the most frequently searched questions related to Ethanone, 1-[3-(aminomethyl)tetrahydro-2-furanyl]- revolves around its synthesis and purification methods. Optimizing the production process of this compound is a hot topic in chemical forums and academic discussions. Advanced techniques such as catalytic hydrogenation and chiral resolution are often employed to achieve high yields and purity. Additionally, environmental considerations are pushing scientists to develop greener synthetic routes, aligning with the global trend toward sustainable chemistry.

Another area of interest is the compound's safety profile and handling guidelines. While Ethanone, 1-[3-(aminomethyl)tetrahydro-2-furanyl]- is not classified as hazardous under standard regulations, proper laboratory practices are essential to ensure safe usage. Researchers frequently inquire about storage conditions, solubility data, and compatibility with other reagents. These practical aspects are crucial for both academic and industrial applications, where reproducibility and reliability are paramount.

The potential of Ethanone, 1-[3-(aminomethyl)tetrahydro-2-furanyl]- extends beyond pharmaceuticals. Its applications in material science, particularly in the development of functional polymers and coatings, are being actively investigated. The compound's ability to form stable linkages with other molecules makes it a promising candidate for creating advanced materials with tailored properties. This interdisciplinary relevance highlights its importance in cutting-edge research and innovation.

In conclusion, Ethanone, 1-[3-(aminomethyl)tetrahydro-2-furanyl]- (CAS No. 2138398-53-3) represents a fascinating subject of study with broad implications across multiple scientific domains. Its role as a synthetic intermediate, coupled with its potential therapeutic and material applications, ensures its continued relevance in research and industry. As new discoveries emerge, this compound is likely to remain at the forefront of scientific exploration, addressing some of the most pressing challenges in chemistry and medicine.